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Compound of Interest

Compound Name: ML-193

Cat. No.: B1676639

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides a comprehensive overview of the recommended disposal procedures for
ML-193, a selective GPR55 antagonist, by synthesizing general laboratory chemical waste
management principles. Adherence to these guidelines is essential for ensuring a safe
laboratory environment and compliance with regulatory standards.

Chemical and Physical Properties of ML-193

A summary of the key quantitative data for ML-193 is presented below. Understanding these
properties is the first step in a safe handling and disposal protocol.
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Property Value

Molecular Weight 527.59 g/mol
Formula C28H25Ns04S

CAS Number 713121-80-3

Form Crystalline solid[1]
Color Off-white to yellow[1]

Soluble to 100 mM in DMSO. <0.1mg/ml in

Solubility ethanol; 2mg/ml in DMSO; 3mg/ml in dimethyl
formamide.
Storage Temperature -20°C

Essential Disposal Procedures for ML-193

The following step-by-step procedures are based on established guidelines for the disposal of
laboratory chemical waste. Under no circumstances should ML-193 or its solutions be disposed
of down the drain.

Step 1: Waste Identification and Segregation

o Characterize the Waste: Determine if the ML-193 waste is pure, in solution, or mixed with
other chemicals. This will dictate the appropriate disposal pathway.

e Segregate Incompatible Wastes: Do not mix ML-193 waste with incompatible materials. For
instance, store it separately from strong acids, bases, and oxidizing agents to prevent violent
reactions or the emission of toxic fumes. A fundamental principle of safe storage is to keep
acids and bases separate, as well as oxidizing agents from reducing agents and organic
compounds.

Step 2: Proper Containerization

o Select an Appropriate Container: Use a container that is chemically compatible with ML-193
and any solvents present. Plastic containers are often preferred for chemical waste. The
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container must be in good condition, free from leaks or cracks, and have a secure, leak-proof
closure.

» Use Original or Designated Containers: Ideally, use the original container if it is intact and
suitable. Otherwise, use a designated hazardous waste container provided by your
institution. Avoid using food containers.

o Keep Containers Closed: Waste containers must be kept closed except when adding waste.
Step 3: Labeling and Storage

o Labeling: Clearly label the waste container with the words "Hazardous Waste" and the full
chemical name: "ML-193" or "N-[4-[[(3,4-Dimethyl-5-isoxazolyl)amino]sulfonyl]phenyl]-6,8-
dimethyl-2-(2-pyridinyl)-4-quinolinecarboxamide". Do not use abbreviations. The label should
also include the concentration and the date when waste was first added to the container.

o Satellite Accumulation Area (SAA): Store the labeled waste container in a designated
Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.
This area must be inspected weekly for any signs of leakage.

o Storage Limits: A maximum of 55 gallons of hazardous waste may be stored in an SAA. For
acutely toxic "P-listed" chemicals, the limit is one quart of liquid or one kilogram of solid.
Once a container is full, it must be removed from the SAA within three days. Partially filled
containers can remain in the SAA for up to one year.

Step 4: Disposal Request and Pickup

o Contact Environmental Health & Safety (EHS): When the waste container is full or ready for
disposal, contact your institution's Environmental Health & Safety (EHS) department to
schedule a pickup. EHS is responsible for the proper management and disposal of chemical
wastes in compliance with federal, state, and local regulations.

» Documentation: Maintain records of the waste generated as required by your institution and
regulations like the Resource Conservation and Recovery Act (RCRA).

Disposal of Empty Containers
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 Triple Rinsing: Empty containers that held ML-193 should be triple-rinsed with a suitable
solvent. The first rinsate must be collected and disposed of as hazardous waste. For
containers that held highly toxic chemicals, the first three rinses must be collected as
hazardous waste.

o Final Disposal: After thorough rinsing and air-drying, the container may be disposed of in the
regular trash, provided all labels have been removed or defaced.

Experimental Protocols

While specific experimental protocols involving ML-193 are not the focus of this disposal guide,
it is crucial to formulate a waste disposal plan before beginning any experimental work. This
proactive approach ensures that all generated waste is handled safely and in accordance with
institutional and regulatory requirements.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of ML-193.
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ML-193 Disposal Workflow
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Caption: A flowchart outlining the key steps for the safe disposal of ML-193 waste in a
laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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